Cas no 1804281-11-5 (3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one
• CAS No: 1804281-11-5
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4974832
• Update Time: 2025-11-06

3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrO2S/c1-2-14-10-4-3-8(7-11(10)15)9(13)5-6-12/h3-4,7,15H,2,5-6H2,1H3
• InChI Key： KZJZPQNWWWXKSW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)S)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 27.3

Additional information on 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one

Introduction to 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one (CAS No. 1804281-11-5)

3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one, with the CAS number 1804281-11-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromine atom, ethoxy group, and mercapto group, which collectively contribute to its reactivity and biological activity.

The chemical structure of 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one consists of a benzene ring substituted with an ethoxy group at the para position and a mercapto group at the meta position. The propionyl moiety is attached to the benzene ring via a carbon atom, and a bromine atom is present on the terminal carbon of the propionyl chain. This arrangement of functional groups imparts specific chemical properties that make it a valuable intermediate in synthetic chemistry.

In the realm of medicinal chemistry, 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute (2023) found that certain derivatives of this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its therapeutic potential, 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one has been utilized as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for multi-step synthetic processes. For example, chemists at the University of California (2022) used this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

The synthetic accessibility of 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one has also been improved through recent advancements in catalytic methods. A paper published in Catalysis Science & Technology (2022) described an efficient palladium-catalyzed cross-coupling reaction that allows for the facile preparation of this compound from readily available starting materials. This method not only enhances the yield but also reduces environmental impact by minimizing waste generation.

In conclusion, 3-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-1-one (CAS No. 1804281-11-5) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for further exploration as a lead compound in drug discovery and as a versatile building block in synthetic chemistry. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.